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Compound of Interest

Compound Name: 15(S)-Hpepe

Cat. No.: B158711

For researchers, scientists, and drug development professionals, the proper handling and
disposal of reactive chemical compounds is a cornerstone of laboratory safety. 15(S)-
hydroperoxyeicosapentaenoic acid, or 15(S)-HpEPE, a metabolite of eicosapentaenoic acid, is
classified as a peroxide-forming chemical.[1] As such, it requires specific procedures to mitigate
the risk of explosion and ensure the safety of laboratory personnel. This guide provides
essential, step-by-step logistical and safety information for the proper disposal of 15(S)-
HpEPE.

Immediate Safety Considerations

Peroxide-forming chemicals like 15(S)-HpEPE can form explosive peroxides over time,
especially when exposed to air, light, or heat.[2] These peroxides are sensitive to shock,
friction, and heat, and can detonate violently.[3] Therefore, it is imperative to handle 15(S)-
HpEPE with extreme caution and to follow a strict disposal protocol. If a container of 15(S)-
HpEPE shows any signs of crystallization, discoloration, or is past its expiration date, do not
handle it.[2][4] In such cases, immediately contact your institution's Environmental Health and
Safety (EHS) department for assistance with high-hazard waste disposal.[5]

Step-by-Step Disposal Procedures

The proper disposal of 15(S)-HpEPE should be managed through your institution's hazardous
waste program. The following steps outline the general procedure:

e Initial Assessment and Labeling:
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o Upon receipt and on opening, all containers of 15(S)-HpEPE must be dated.[5]

o Regularly inspect the container for any signs of peroxide formation, such as crystal
formation or discoloration.[2]

Testing for Peroxides:

o For opened containers, it is recommended to test for the presence of peroxides quarterly.
[5] Peroxide test strips are commercially available for this purpose.[5]

o Record the test date and results on the container.[5]
Preparing for Disposal:

o If the chemical is within its expiration date and shows no signs of peroxide formation (or
peroxide levels are below 100 ppm), it can be prepared for disposal through the standard
chemical waste stream.[3][6]

o Ensure the container is securely capped and properly labeled as hazardous waste,
including the chemical name and any known hazards.[7]

Contacting EHS for Pickup:

o Complete a chemical waste pickup request form as required by your institution.[5]
o Provide accurate information about the chemical and its condition.

Handling of Expired or Peroxidized Material:

o If the 15(S)-HpEPE is past its expiration date, has not been tested, or shows signs of
peroxide formation, it is considered improperly managed and poses a significant risk.[5]

o Do not attempt to move or open the container.[2]

o Immediately notify your EHS department. They will assess the risk and may require a
specialized high-hazard stabilization contractor for disposal.[5] The cost for such services
can be substantial, ranging from $500 to $1500 or more, and is typically the responsibility
of the generating lab.[5]
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Quantitative Data Summary

Parameter Valuel/lnformation Source
15(S)-
Chemical Name hydroperoxyeicosapentaenoic [1]
acid
Abbreviation 15(S)-HpEPE [1]
CAS Number 125992-60-1 [1]
Molecular Formula C20H3004 [1]
Molecular Weight 334.5 g/mol [1]

Hazard Classification

Peroxide-forming chemical,

Dangerous Good for transport

[1]5]

Testing Frequency

Quarterly for opened

containers

[5]

Disposal Threshold

>100 ppm of peroxides
requires immediate EHS

contact

[3][6]

Experimental Protocols: Peroxide Detection

A common method for detecting peroxides in the laboratory involves the use of potassium

iodide (KI) test strips.

Methodology:

¢ Obtain commercially available peroxide test strips.

o Carefully open the container of 15(S)-HpEPE in a well-ventilated area, preferably within a

chemical fume hood.

» Dip the test strip into the solution for the time specified by the manufacturer.
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* Remove the strip and compare the color change to the provided chart to determine the
peroxide concentration in parts per million (ppm).

e Record the date and the result on the container label.

 If the concentration exceeds 100 ppm, immediately contact your EHS office for disposal.[3]

[6]

Disposal Workflow Diagram

Start: Assess 15(S)-HpEPE Container

:

Expired, Crystallized, or Untested?

Prepare for Standard Chemical Waste Disposal High Hazard: Do Not Handle!

Submit Chemical Waste Pickup Request to EHS Immediately Notify EHS for High-Hazard Disposal
End: Safe Disposal End: High-Hazard Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132025
https://ors.od.nih.gov/sr/dohs/Documents/managing-peroxide-formers-in-the-lab.pdf
https://www.benchchem.com/product/b158711?utm_src=pdf-body-img
https://www.benchchem.com/product/b158711?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

References

1. scbt.com [scbt.com]

2. Peroxide Forming Chemicals: Management, Retention and Storage | Office of Clinical and
Research Safety [vumc.org]

o 3. Article - Laboratory Safety Manual - ... [policies.unc.edu]
e 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

» 5. Peroxide Formers Waste Disposal | Environmental Health and Safety - Office of the Vice
President for Research | The University of lowa [ehs.research.uiowa.edu]

e 6. ors.od.nih.gov [ors.od.nih.gov]

e 7. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health
and Safety [safety.uchicago.edu]

 To cite this document: BenchChem. [A Laboratory Guide to the Safe Disposal of 15(S)-
HpEPE]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158711#15-s-hpepe-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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